Cas no 1338666-95-7 (2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one)

• Product Name: 2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one
• CAS No: 1338666-95-7
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 3165849
• PubChem ID: 56770787
• Update Time: 2025-10-30

2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one
• 2-(4-isopropylphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
• 2-(4-Isopropylphenyl)pyrazolo-[1,5-a]pyrazin-4(5H)-one
• 2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• AKOS025392418
• 2-(4-propan-2-ylphenyl)-5H-pyrazolo[1,5-a]pyrazin-4-one
• BS-3079
• 1338666-95-7
• CS-0318593
• 2-[4-(1-Methylethyl)phenyl]pyrazolo[1,5-a]pyrazin-4(5H)-one

• MDL： MFCD25951875
• Inchi： 1S/C15H15N3O/c1-10(2)11-3-5-12(6-4-11)13-9-14-15(19)16-7-8-18(14)17-13/h3-10H,1-2H3,(H,16,19)
• InChI Key： SCLLPDPHIWGIOQ-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C3C=CC(=CC=3)C(C)C)=NN2C=CN1

Computed Properties

• Exact Mass: 253.121512110Da
• Monoisotopic Mass: 253.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one

Recent Advances in the Study of 2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one (CAS: 1338666-95-7)

The compound 2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one (CAS: 1338666-95-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrazin-4(5H)-one core, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a palladium-catalyzed cross-coupling reaction, achieving a yield of 78% with high enantiomeric purity. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one exhibits potent inhibitory effects on specific kinase targets implicated in inflammatory and oncogenic pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12 nM against the JAK2 kinase, suggesting its potential as a therapeutic agent for myeloproliferative disorders. Further mechanistic studies are underway to elucidate its mode of action and selectivity profile.

Pharmacokinetic and toxicological assessments of 2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one have also been conducted. A recent preclinical study in rodents indicated favorable bioavailability (65%) and a half-life of approximately 8 hours, making it a promising candidate for oral administration. However, further optimization is required to mitigate observed hepatotoxicity at higher doses, as highlighted in a 2023 Toxicology Reports article.

In conclusion, 2-(4-Isopropylphenyl)pyrazolo-1,5-apyrazin-4(5H)-one (CAS: 1338666-95-7) represents a promising scaffold for the development of novel therapeutics, particularly in the areas of oncology and inflammation. Ongoing research efforts are focused on refining its synthetic methodology, expanding its biological activity spectrum, and addressing pharmacokinetic challenges. Future studies will likely explore its potential in combination therapies and its efficacy in more complex disease models.